4-Hydroxy-5,7-Dimethylquinoline-2-Carboxylic Acid

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 5,7-dimethyl-4-oxo-1H-quinoline-2-carboxylic acid
• InChI: InChI=1S/C12H11NO3/c1-6-3-7(2)11-8(4-6)13-9(12(15)16)5-10(11)14/h3-5H,1-2H3,(H,13,14)(H,15,16)
• InChI Key: JLHAMAZZACUPTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)NC(=CC2=O)C(=O)O)C

Description

4-Hydroxy-5,7-Dimethylquinoline-2-Carboxylic Acid is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Treatment of methyl 5,7-dimethyl-4-oxo-1,4-dihydroquinoline-2-carboxylate (1 g) with sodium hydroxide (0.69 g), as described in Example 1c, gave 5,7-dimethyl-4-oxo-1,4-dihydro-quinoline-2-carboxylic acid (0.8 g), m.p. 285°-287° C., δ (360 MHz,DMSO-d6) 2.33 (3H, s, 7-Me), 2.75 (3H. s, 5-Me), 6.49 (1H, s, 3-H), 6.87 (1H, s, 6-H) and 7.55 (1H, s, 8-H). (Found: C, 66.53; H, 4.96; N, 6.72%. C12H11NO3 requires C, 66.35; H, 5.10; N,6. 45%).

Synthesis routes and methods II

Procedure details